Cas no 158589-14-1 (5,5''-dimethyl-2,2':6',2''-terpyridine)

5,5''-dimethyl-2,2':6',2''-terpyridine structure
158589-14-1 structure
Product Name:5,5''-dimethyl-2,2':6',2''-terpyridine
CAS No:158589-14-1
MF:C17H15N3
MW:261.321103334427
CID:1336786
PubChem ID:11139894
Update Time:2025-04-20

5,5''-dimethyl-2,2':6',2''-terpyridine Chemical and Physical Properties

Names and Identifiers

    • 5,5''-dimethyl-2,2':6',2''-terpyridine
    • 2,2':6',2''-terpyridine, 5,5''-dimethyl-
    • 5,5''-Dimethyl-2,2':6',2''-terpyridin
    • 5,5''-Diméthyl-2,2':6',2''-terpyridine
    • InChI=1/C17H15N3/c1-12-6-8-14(18-10-12)16-4-3-5-17(20-16)15-9-7-13(2)11-19-15/h3-11H,1-2H3
    • SCHEMBL8025640
    • 2,6-Di(5-methylpyridine-2-yl)pyridine
    • 158589-14-1
    • MTUFVDWNXIHHGX-UHFFFAOYSA-
    • J-400682
    • Inchi: 1S/C17H15N3/c1-12-6-8-14(18-10-12)16-4-3-5-17(20-16)15-9-7-13(2)11-19-15/h3-11H,1-2H3
    • InChI Key: MTUFVDWNXIHHGX-UHFFFAOYSA-N
    • SMILES: N1C(=CC=CC=1C1C=CC(C)=CN=1)C1C=CC(C)=CN=1

Computed Properties

  • Exact Mass: 261.12675
  • Monoisotopic Mass: 261.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.67
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.